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Compound of Interest

Compound Name: ATPase-IN-2

Cat. No.: B10801922 Get Quote

Introduction

ATPase-IN-2 is a potent inhibitor of ATPase activity, demonstrating an IC₅₀ value of 0.9 μM.[1]

It also exhibits inhibitory effects on the glycohydrolase activity of C. difficile toxin B (TcdB).[1]

ATPases are a critical class of enzymes that catalyze the hydrolysis of ATP to ADP and

inorganic phosphate, releasing energy to drive a vast array of cellular processes.[2][3] These

processes include active transport of ions and metabolites across cell membranes,

maintenance of cellular pH, and signal transduction.[2][4] As modulators of these fundamental

enzymes, ATPase inhibitors like ATPase-IN-2 are valuable tools in research and drug

development for studying ATP-dependent pathways and their roles in various physiological and

pathological states.[5][6]

This document provides detailed protocols for the preparation and storage of ATPase-IN-2
stock solutions, along with application-relevant information for researchers, scientists, and drug

development professionals.

Physicochemical and Inhibitory Properties
A summary of the key quantitative data for ATPase-IN-2 is presented below for easy reference.
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Property Value Source

CAS Number 85573-18-8 [1]

IC₅₀ (ATPase) 0.9 μM [1]

AC₅₀ (TcdB glycohydrolase) 30.91 μM [1]

Protocol 1: Stock Solution Preparation
The following protocol outlines the methodology for preparing a concentrated stock solution of

ATPase-IN-2. It is critical to use an appropriate solvent and handling techniques to ensure

maximum solubility and stability. While Dimethyl Sulfoxide (DMSO) is a common solvent for this

class of compounds, always consult the manufacturer-specific datasheet for any variations.

Materials:

ATPase-IN-2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene or glass vials

Calibrated precision balance

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Methodology:

Equilibration: Allow the vial containing the ATPase-IN-2 powder to equilibrate to room

temperature for at least 20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of ATPase-IN-2 powder in a sterile vial.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.glpbio.com/fr/research-area/atpase-in-2.html
https://www.glpbio.com/fr/research-area/atpase-in-2.html
https://www.glpbio.com/fr/research-area/atpase-in-2.html
https://www.benchchem.com/product/b10801922?utm_src=pdf-body
https://www.benchchem.com/product/b10801922?utm_src=pdf-body
https://www.benchchem.com/product/b10801922?utm_src=pdf-body
https://www.benchchem.com/product/b10801922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock

concentration. Refer to Table 2 for common stock solution volumes.

Dissolution: Securely cap the vial and vortex thoroughly for 1-2 minutes to dissolve the

compound.

Aiding Solubility (Optional): If the compound does not fully dissolve, the process can be

aided by gently warming the solution to 37°C for a short period and/or sonicating in an

ultrasonic bath.[1]

Aliquotting: Once the solution is clear and homogenous, dispense it into smaller, single-use

aliquots in sterile polypropylene tubes. This is crucial to avoid repeated freeze-thaw cycles

which can degrade the compound.

Table 2: Stock Solution Preparation Guide

The following table provides the required volume of solvent (e.g., DMSO) to prepare stock

solutions of common concentrations from standard amounts of ATPase-IN-2 powder.

Mass of Compound 1 mM Stock 5 mM Stock 10 mM Stock

1 mg 2.6567 mL 531.3 μL 265.7 μL

5 mg 13.2834 mL 2.6567 mL 1.3283 mL

10 mg 26.5668 mL 5.3134 mL 2.6567 mL

Data derived from

calculations based on

the molecular weight

of ATPase-IN-2.[1]

Protocol 2: Stock Solution Storage and Stability
Proper storage is essential to maintain the integrity and activity of the ATPase-IN-2 stock

solution.

Materials:
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-20°C Freezer

-80°C Freezer

Labeled aliquot tubes

Methodology:

Labeling: Clearly label all aliquots with the compound name, concentration, date of

preparation, and solvent used.

Storage: Store the aliquots protected from light in an upright position in a freezer.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles.[1] For experiments, retrieve a

single aliquot and allow it to thaw completely at room temperature before use. Discard any

unused portion of the thawed aliquot.

Table 3: Storage Conditions and Stability

Storage Temperature Recommended Duration Notes

-20°C Up to 1 month
Suitable for short-term storage.

[1]

-80°C Up to 6 months

Recommended for long-term

storage to ensure maximum

stability.[1]

Application and Visualization
Mechanism of Action: Inhibition of ATP-Dependent Signaling

ATPases are integral membrane proteins that use the energy from ATP hydrolysis to transport

solutes across membranes against their concentration gradient, a process known as active

transport.[2] By inhibiting ATPase, ATPase-IN-2 can disrupt these fundamental cellular

functions, which in turn affects downstream signaling pathways and cellular responses. The

diagram below illustrates this general mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

